Cas no 96427-07-5 (2-Propenoic acid, 3-(2-furanyl)-, tetradecyl ester)

• Product name: 2-Propenoic acid, 3-(2-furanyl)-, tetradecyl ester
• CAS No: 96427-07-5
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 751440
• PubChem ID: 71331459

2-Propenoic acid, 3-(2-furanyl)-, tetradecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-furanyl)-, tetradecyl ester
• tetradecyl 3-(furan-2-yl)prop-2-enoate
• 96427-07-5
• DTXSID50760041

• Inchi： InChI=1S/C21H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-24-21(22)17-16-20-15-14-19-23-20/h14-17,19H,2-13,18H2,1H3
• InChI Key： VCGAZUCWBSSPRI-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOC(=O)C=CC1=CC=CO1

Computed Properties

• Exact Mass: 334.25079494g/mol
• Monoisotopic Mass: 334.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 8
• Topological Polar Surface Area: 39.4Ų